Cas no 887267-46-1 (2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene)
887267-46-1 structure
Product Name:2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene
CAS No:887267-46-1
MF:C8H4Cl2F3NO2
MW:274.024070739746
CID:1029234
PubChem ID:26985106
Update Time:2025-04-20
2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene
- 887267-46-1
- 2,3-Dichloro-4-methyl-6-nitrobenzotrifluoride
- DTXSID00650403
- MFCD06658255
- OYSBIXQLDVJQSM-UHFFFAOYSA-N
- 2,3-Dichloro-6-nitro-4-methylbenzotrifluoride
-
- Inchi: 1S/C8H4Cl2F3NO2/c1-3-2-4(14(15)16)5(8(11,12)13)7(10)6(3)9/h2H,1H3
- InChI Key: OYSBIXQLDVJQSM-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C)=CC(=C1C(F)(F)F)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 272.9571182g/mol
- Monoisotopic Mass: 272.9571182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 45.8Ų
2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013026353-1g |
2,3-Dichloro-5-nitro-4-(trifluoromethyl)toluene |
887267-46-1 | 97% | 1g |
$1445.30 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1747660-1g |
2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene |
887267-46-1 | 98% | 1g |
¥2007.00 | 2024-04-26 |
2,3-Dichloro-1-methyl-5-nitro-4-(trifluoromethyl)benzene Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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